Cas no 2310017-65-1 (2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide)

• Product Name: 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide
• CAS No: 2310017-65-1
• MF: C₁₉H₂₉N₃O₄S
• MW: 395.516263723373
• CID: 5339739
• Update Time: 2025-06-25

2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-((4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)sulfonyl)phenyl)isobutyramide
• 2-methyl-N-[4-[[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl]phenyl]propanamide
• 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide

• Inchi： 1S/C19H29N3O4S/c1-15(2)19(23)20-16-4-6-18(7-5-16)27(24,25)22-10-3-9-21(11-12-22)17-8-13-26-14-17/h4-7,15,17H,3,8-14H2,1-2H3,(H,20,23)
• InChI Key： JYENUAUHDVMPMO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(C)C)=O)(N1CCCN(CC1)C1COCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 597
• XLogP3: 1.5
• Topological Polar Surface Area: 87.3

Additional information on 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide

Introduction to 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2310017-65-1, identified as 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide, represents a fascinating molecule in the realm of chemical biology. This compound has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, featuring a combination of aromatic rings, heterocyclic structures, and functional groups, makes it a subject of interest for researchers exploring novel therapeutic avenues.

At the core of this compound's appeal lies its 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide backbone, which integrates several pharmacophoric elements known to interact with biological targets. The presence of an amide group, a phenyl ring substituted with a sulfonyl group, and a diazepane ring embedded within an oxolane moiety creates a multifaceted scaffold that can engage with various biological pathways. Such structural complexity is often associated with compounds exhibiting high binding affinity and selectivity, which are critical attributes in the development of effective pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological targets. Studies suggest that the 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide scaffold may interact with enzymes and receptors involved in inflammatory processes, making it a promising candidate for further investigation in the treatment of chronic inflammatory diseases. The oxolane ring, in particular, has been identified as a key structural element that can modulate the binding affinity and selectivity of the molecule, thereby enhancing its therapeutic potential.

The CAS no. 2310017-65-1 identifier ensures precise identification and tracking of this compound throughout its lifecycle, from synthesis to application. This level of specificity is crucial in academic research and industrial settings where accuracy and reproducibility are paramount. The compound's unique chemical signature allows researchers to conduct high-throughput screening assays efficiently, identifying potential drug candidates that can be further optimized for clinical use.

In the context of drug discovery, the 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide structure offers several advantages over simpler molecules. Its complex framework provides multiple sites for interaction with biological targets, which can lead to enhanced efficacy and reduced side effects. Additionally, the presence of functional groups such as the sulfonyl group suggests that this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in various diseases.

Current research is focused on elucidating the mechanism of action of this compound and exploring its potential applications in therapeutic interventions. Preclinical studies have shown promising results in models of inflammation and pain management, indicating that 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide may serve as a lead compound for the development of novel drugs targeting these conditions. Further investigation is warranted to fully understand its pharmacological profile and to identify any potential off-target effects that may need to be addressed before clinical translation.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular architectures with high precision. The synthetic route involves multiple steps, including the formation of the oxolane ring and the introduction of the diazepane sulfonamide moiety. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

As our understanding of biological systems continues to evolve, compounds like 2-methyl-N-(4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}phenyl)propanamide will play an increasingly important role in drug discovery and development. Their unique structural features and potential therapeutic applications make them valuable tools for researchers seeking to address unmet medical needs. By leveraging advances in chemical biology and medicinal chemistry, scientists are paving the way for innovative treatments that can improve patient outcomes across a wide range of diseases.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible benefits for patients worldwide. As we continue to uncover the potential of molecules like CAS no. 2310017-65-1, we move closer to realizing the full promise of precision medicine—a paradigm where treatments are tailored to individual patients based on their unique biological profiles.